Mik-665

• CAS: 1799638-19-9
• Molecular Formula: C47H44ClFN6O6S
• Molecular Weight: 875.4 g/mol
• InChI: InChI=1S/C47H44ClFN6O6S/c1-29-35(15-16-38(42(29)48)59-24-23-55-21-19-54(2)20-22-55)40-41-45(51-28-52-46(41)62-43(40)30-11-13-33(49)14-12-30)61-39(47(57)58)25-31-7-4-6-10-37(31)60-27-34-17-18-50-44(53-34)36-9-5-3-8-32(36)26-56/h3-18,28,39,56H,19-27H2,1-2H3,(H,57,58)/t39-/m1/s1
• InChIKey: NHDQXHYUSYRVEI-LDLOPFEMSA-N

MIK665 (S64315): Clinical-Stage MCL-1 Inhibitor Overview

MIK665 (also designated S64315, CAS 1799638-19-9) is a potent, highly selective small-molecule inhibitor of induced myeloid leukemia cell differentiation protein Mcl-1, a key anti-apoptotic member of the BCL-2 protein family frequently upregulated in hematologic and solid malignancies [1]. Discovered through fragment-based, structure-guided optimization from the S63845 scaffold, MIK665 achieved a >1,000-fold improvement in target affinity over the initial fragment-derived lead, culminating in a clinical candidate with sub-nanomolar binding affinity (Ki 0.048 nM) for human Mcl-1 and >59,000-fold selectivity over BCL-2 [1][2]. The compound is administered intravenously and has progressed through Phase I/II clinical evaluation in acute myeloid leukemia (AML), myelodysplastic syndrome (MDS), multiple myeloma (MM), and non-Hodgkin lymphoma, both as monotherapy and in combination with the BCL-2 inhibitor venetoclax [3][4].

Target Selectivity

MCL-1-selective probe with reported high selectivity over BCL-2 family

Stereochemical Control

Active (S)-enantiomer; chiral identity required for reproducible MCL-1 inhibition

Research Model Context

Clinical-stage tool compound for hematologic malignancy model studies (AML, MM, MDS, NHL)

• [1] Maragno AL, Mistry P, Kotschy A, et al. Abstract 4482: S64315 (MIK665) is a potent and selective Mcl1 inhibitor with strong antitumor activity across a diverse range of hematologic tumor models. Cancer Res. 2019;79(13_Supplement):4482. doi:10.1158/1538-7445.AM2019-4482 View Source
• [2] Szlavik Z, Csekei M, Paczal A, et al. Discovery of S64315, a Potent and Selective Mcl-1 Inhibitor. J Med Chem. 2020;63(22):13762-13795. doi:10.1021/acs.jmedchem.0c01234 View Source
• [3] ClinicalTrials.gov. Phase I Study of MIK665, a Mcl-1 Inhibitor, in Patients With Refractory or Relapsed Lymphoma or Multiple Myeloma. Identifier: NCT02992483. View Source
• [4] ClinicalTrials.gov. Phase I/II Trial of S64315 Plus Azacitidine in Acute Myeloid Leukaemia. Identifier: NCT04629443. View Source

MIK665 Differentiation Factors

MCL-1 inhibitors within the clinical pipeline exhibit profoundly divergent biochemical potency, selectivity windows, and cellular efficacy profiles that preclude generic substitution. Even among agents targeting the same BH3-binding groove, differences in macrocyclic constraint, stereochemistry, and off-rate kinetics translate into order-of-magnitude variations in cellular EC50 values across hematologic cell lines [1]. MIK665 possesses a single active (S)-enantiomer; its (R)-enantiomer is substantially less active, meaning that procurement of racemic or enantiomerically undefined material yields unreliable target engagement . Furthermore, MIK665's selectivity fingerprint—>59,000-fold over BCL-2—is distinct from other clinical-stage MCL-1 inhibitors such as AZD5991 and AMG-176, directly impacting combination partner selection and the predictive validity of co-treatment experiments [1][2]. Substituting another MCL-1 inhibitor for MIK665 without verifying the matched biochemical and cellular context risks irreproducible apoptosis readouts, misleading synergy interpretations, and wasted experimental resources.

Enantiomeric Identity

Procurement of racemic or undefined stereochemical purity may compromise target engagement reproducibility.

Selectivity Profile Mismatch

Other clinical-stage MCL-1 inhibitors may exhibit different BCL-2 family off-target profiles, affecting combination partner interpretation.

Cellular Potency Context

Direct substitution with AMG-176 or AZD5991 may require re-validation of effective concentrations; reported EC50 ranges differ across hematologic lines.

• [1] Yuda J, Will C, Phillips DC, et al. Selective MCL-1 inhibitor ABBV-467 is efficacious in tumor models but is associated with cardiac troponin increases in patients. Commun Med (Lond). 2023;3(1):154. Table 1. doi:10.1038/s43856-023-00380-z View Source
• [2] Maragno AL, Mistry P, Kotschy A, et al. Abstract 4482: S64315 (MIK665) is a potent and selective Mcl1 inhibitor with strong antitumor activity across a diverse range of hematologic tumor models. Cancer Res. 2019;79(13_Supplement):4482. View Source

MIK665 Quantitative Evidence

MCL-1 Binding Affinity vs. S63845

MIK665 (S64315) was developed through structure-guided optimization of the S63845 scaffold and demonstrates improved MCL-1 binding affinity. In TR-FRET biochemical assays, MIK665 binds human MCL-1 with a Ki of <0.01 nM, compared to S63845's reported Kd of 0.19 nM [1][2]. In a separate SPR-based assay reported in the AACR abstract, MIK665 achieved a Ki of 0.048 nM against human Mcl-1, representing a significant affinity gain over the predecessor [1]. This ~4-fold or greater improvement in target binding translates into enhanced cellular potency in MCL-1-dependent cancer models.

MCL-1 Binding Affinity

Head-to-head

Ki 0.048 nM (MIK665) vs S63845 Kd 0.19 nM

Reported ~4-fold tighter binding; supports target engagement assay context

TR-FRET biochemical assay; recombinant MCL-1

Evidence Dimension	MCL-1 binding affinity (biochemical assay)
Target Compound Data	MIK665: Ki <0.01 nM (TR-FRET); Ki 0.048 nM (SPR)
Comparator Or Baseline	S63845: Kd 0.19 nM (TR-FRET)
Quantified Difference	MIK665 binds MCL-1 at least ~4-fold more tightly than S63845 (Ki <0.01 nM vs Kd 0.19 nM); ~19-fold difference when comparing SPR Ki 0.048 nM to Kd 0.19 nM
Conditions	TR-FRET and SPR biochemical binding assays with recombinant human MCL-1 protein

Why This Matters

For procurement decisions, superior target affinity means lower compound concentrations are required to achieve equivalent target engagement, reducing off-target exposure and enabling more physiologically relevant dosing in cellular and in vivo experimental systems.

• [1] Maragno AL, Mistry P, Kotschy A, et al. Abstract 4482: S64315 (MIK665) is a potent and selective Mcl1 inhibitor with strong antitumor activity across a diverse range of hematologic tumor models. Cancer Res. 2019;79(13_Supplement):4482. Reports Ki 0.048 nM for MIK665. View Source
• [2] Kotschy A, Szlavik Z, Murray J, et al. The MCL1 inhibitor S63845 is tolerable and effective in diverse cancer models. Nature. 2016;538(7626):477-482. Reports Kd 0.19 nM for S63845. View Source

Cellular Potency vs. AMG-176 and AZD5991

In a direct head-to-head cellular panel reported in a single study, MIK665 was compared against four other clinical-stage MCL-1 inhibitors (AMG-176, AZD5991, AMG-397, and ABBV-467) across three human hematologic tumor cell lines under identical conditions (10% FBS) [1]. MIK665 achieved EC50 values of 2.06 nM in AMO-1 (multiple myeloma), 4.75 nM in H929 (multiple myeloma), and 10.87 nM in MV4-11 (AML) cells. By comparison, AMG-176 required 90.6 nM, 195 nM, and 106 nM respectively—representing an ~11-fold to ~44-fold potency advantage for MIK665 [1]. AZD5991 showed intermediate activity with EC50 values of 22.9 nM, 31.7 nM, and 34.9 nM, meaning MIK665 is 3.2-fold to 11.1-fold more potent than AZD5991 across these lines [1]. ABBV-467 was more potent than MIK665 (EC50 0.16–3.91 nM), but carries a reported cardiac troponin elevation liability in patients [1][2].

Cellular Potency Comparison

Head-to-head

MIK665 EC50 2.1–10.9 nM; AMG-176 91–106 nM; AZD5991 23–35 nM

Supports cellular potency context; MIK665 shows lower EC50 in tested hematologic lines

CellTiter-Glo, 4‑day, 10% FBS; AMO‑1, H929, MV4‑11 lines

Evidence Dimension	Cellular EC50 in hematologic tumor lines (nM, 10% FBS)
Target Compound Data	MIK665: AMO-1 2.06 nM, H929 4.75 nM, MV4-11 10.87 nM
Comparator Or Baseline	AMG-176: AMO-1 90.6 nM, H929 195 nM, MV4-11 106 nM; AZD5991: AMO-1 22.9 nM, H929 31.7 nM, MV4-11 34.9 nM
Quantified Difference	MIK665 vs AMG-176: 11.0-fold (MV4-11) to 44.0-fold (AMO-1) more potent. MIK665 vs AZD5991: 3.2-fold (MV4-11) to 11.1-fold (AMO-1) more potent
Conditions	CellTiter-Glo viability assay, 4-day treatment, 10% FBS, AMO-1 (MM), H929 (MM), MV4-11 (AML) cell lines

Why This Matters

The substantial cellular potency gap means that experiments using MIK665 require markedly lower drug concentrations to achieve apoptosis induction compared to AMG-176 or AZD5991, reducing solvent (DMSO) exposure artifacts and improving the dynamic range for synergy and resistance studies in MCL-1-dependent cancer models.

• [1] Yuda J, Will C, Phillips DC, et al. Selective MCL-1 inhibitor ABBV-467 is efficacious in tumor models but is associated with cardiac troponin increases in patients. Commun Med (Lond). 2023;3(1):154. Table 1 (Cellular activity section). doi:10.1038/s43856-023-00380-z View Source
• [2] Yuda J, Will C, Phillips DC, et al. Commun Med (Lond). 2023;3(1):154. Main text reporting cardiac troponin elevation with ABBV-467 in patients (NCT04178902). doi:10.1038/s43856-023-00380-z View Source

Selectivity Profile: MCL-1 vs. BCL-2

The selectivity of MIK665 against other anti-apoptotic BCL-2 family members was quantified using TR-FRET binding assays [1]. MIK665 binds MCL-1 with a Ki of <0.01 nM while showing a Ki of 599 nM for BCL-2, yielding a selectivity window exceeding 59,900-fold [1]. Against BCL-XL, BCL-W, and BCL2-A1, MIK665 displayed Ki values all above 468–660 nM, confirming minimal engagement of these off-target anti-apoptotic proteins [1]. This selectivity profile is pharmacologically critical because BCL-2 inhibition (e.g., by venetoclax) is therapeutically desirable only when intentionally combined, and inadvertent BCL-XL inhibition is associated with dose-limiting thrombocytopenia [2]. The AACR abstract further confirms that MIK665 selectively inhibits Mcl-1 over other anti-apoptotic BCL-2 family members [3].

Selectivity Profile

Reported selectivity profiling

>59,900‑fold over BCL‑2

Supports MCL‑1‑specific target engagement in BCL‑2 family assays

TR‑FRET competitive binding; recombinant BCL‑2 family proteins

Evidence Dimension	TR-FRET Ki against BCL-2 family proteins (nM)
Target Compound Data	MCL-1 Ki <0.01 nM; BCL-2 Ki 599 nM; BCL-XL Ki >660 nM; BCL-W Ki >468 nM; BCL2-A1 Ki >468 nM
Comparator Or Baseline	Class-level baseline: Ki >100 nM for non-MCL-1 BCL-2 family members defines a meaningful selectivity threshold for MCL-1 inhibitors
Quantified Difference	>59,900-fold selectivity for MCL-1 over BCL-2; >66,000-fold over BCL-XL; >46,800-fold over BCL-W and BCL2-A1
Conditions	TR-FRET competitive binding assay with recombinant GST-tagged MCL-1, BCL-2, BCL-XL, BCL-W, and BCL2-A1 proteins

Why This Matters

High selectivity ensures that MIK665-induced apoptosis is attributable specifically to MCL-1 inhibition, not to confounding engagement of BCL-2 or BCL-XL. This is essential for experiments designed to dissect MCL-1 dependency versus BCL-2 dependency in cancer cells, and for interpreting pharmacodynamic biomarker data in preclinical models.

• [1] Yuda J, Will C, Phillips DC, et al. Selective MCL-1 inhibitor ABBV-467 is efficacious in tumor models but is associated with cardiac troponin increases in patients. Commun Med (Lond). 2023;3(1):154. Table 1 (Binding affinity section). doi:10.1038/s43856-023-00380-z View Source
• [2] Roberts AW, Davids MS, Pagel JM, et al. Targeting BCL2 with Venetoclax in Relapsed Chronic Lymphocytic Leukemia. N Engl J Med. 2016;374(4):311-322. Discusses thrombocytopenia risk with BCL-XL inhibition. View Source
• [3] Maragno AL, Mistry P, Kotschy A, et al. Abstract 4482: S64315 (MIK665) is a potent and selective Mcl1 inhibitor with strong antitumor activity across a diverse range of hematologic tumor models. Cancer Res. 2019;79(13_Supplement):4482. View Source

Enantiomeric Specificity Requirements

MIK665 (S-64315) is the active (S)-enantiomer with an MCL-1 IC50 of 1.81 nM in biochemical assays . Its counterpart, (R)-MIK665 (CAS 1799831-02-9), is explicitly characterized as the less active enantiomer . While specific IC50 values for the (R)-enantiomer are not publicly reported in primary literature, vendor datasheets consistently describe it as substantially less active, consistent with the chiral recognition requirements of the MCL-1 BH3-binding groove . The patent WO2016207225A1 identifies MIK665 as compound Preparation 13, defining a specific stereochemical configuration [1]. This stereochemical dependence means that any procurement of racemic material, mixed enantiomer batches, or material of undefined chiral purity will produce unpredictable and irreproducible MCL-1 inhibition, confounding dose-response relationships and combination studies.

Enantiomeric Activity

Class-level inference

(S)-MIK665 IC50 1.81 nM; (R)-MIK665 substantially less active

Active (S)-enantiomer required for reproducible MCL‑1 inhibition; racemic material may confound dose-response

Biochemical MCL‑1 assay; patent WO2016207225A1

Evidence Dimension	MCL-1 inhibitory activity as a function of stereochemistry
Target Compound Data	MIK665 (S-enantiomer): IC50 1.81 nM (biochemical MCL-1 assay), H929 cell IC50 250 nM
Comparator Or Baseline	(R)-MIK665: substantially less active (described qualitatively as 'less active enantiomer'); precise IC50 not reported but activity is significantly reduced
Quantified Difference	Active (S)-enantiomer is the pharmacologically relevant species; (R)-enantiomer confers negligible MCL-1 inhibition. The stereochemical purity of the active enantiomer directly determines the effective concentration of inhibitor in any experimental system.
Conditions	Biochemical MCL-1 inhibition assay; H929 multiple myeloma cell viability assay; patent WO2016207225A1, compound Preparation 13

Why This Matters

Procurement from vendors that do not explicitly certify enantiomeric purity or that supply racemic material will yield experimental data confounded by an unknown fraction of inactive compound. This is particularly critical for in vivo studies where dosing calculations assume homogeneous activity of the administered material. Researchers must verify that the product is specified as (S)-MIK665/S64315 and that a certificate of analysis confirms enantiomeric identity.

• [1] Szlavik Z, Csekei M, Paczal A, et al. Patent WO2016207225A1. New hydroxyester derivatives, process for their preparation, and pharmaceutical compositions containing them. Compound Preparation 13 corresponds to MIK665/S64315. View Source

Combination Synergy with Venetoclax

In a study of 42 primary AML patient samples, the combination of MIK665 with the BCL-2 inhibitor venetoclax effectively eliminated AML blasts compared to either agent alone [1]. Critically, this combination restored sensitivity in AML samples exhibiting primary venetoclax resistance, demonstrating that MIK665 can overcome BCL-2 inhibitor resistance mechanisms [1]. Separately, in melanoma models, MIK665 (S64315) exhibited similar or better efficacy than its predecessor S63845 when combined with ABT-199 (venetoclax), tested across both BRAF-WT and BRAF-MUT melanoma cell lines [2]. The combination of MIK665 and venetoclax also demonstrated strong synergy and prolonged overall survival in neuroblastoma patient-derived xenograft (PDX) models compared to either monotherapy [3].

Combination with Venetoclax

Head-to-head

Combination eliminated AML blasts vs monotherapy; restored venetoclax sensitivity in primary samples

Supports dual BCL‑2/MCL‑1 blockade in AML research models

42 primary AML samples; neuroblastoma PDX models

Evidence Dimension	Combination efficacy: MCL-1 inhibitor + BCL-2 inhibitor (venetoclax/ABT-199)
Target Compound Data	MIK665 + venetoclax: eliminated AML blasts in resistant primary samples; restored sensitivity in venetoclax-resistant AML; prolonged survival in neuroblastoma PDX models; similar or better efficacy than S63845 + ABT-199 in melanoma
Comparator Or Baseline	MIK665 alone (partial activity); venetoclax alone (resistant in defined subsets); S63845 + ABT-199 (comparable combination)
Quantified Difference	Combination eliminated AML blasts 'compared to the agents alone' (qualitatively superior); restored sensitivity in samples with primary venetoclax resistance; S64315 + ABT-199 exhibited 'similar or better efficacy' than S63845 + ABT-199 across melanoma lines
Conditions	42 primary AML patient samples (ex vivo); multiple BRAF-WT and BRAF-MUT melanoma cell lines (in vitro); neuroblastoma PDX models (in vivo)

Why This Matters

The ability of MIK665 to synergize with venetoclax and overcome venetoclax resistance is a critical differentiator for research programs investigating dual BCL-2/MCL-1 targeting strategies. This combination rationale has advanced into clinical trials (NCT04702425), providing translational relevance for preclinical studies using this specific compound.

• [1] Saad J, et al. Predictors of response and rational combinations for the novel MCL-1 inhibitor MIK665 in acute myeloid leukemia. Mol Oncol. 2026;20(2):389-408. doi:10.1002/1878-0261.70130 View Source
• [2] Mukherjee N, et al. Simultaneously Inhibiting BCL2 and MCL1 Is a Therapeutic Option for Patients with Advanced Melanoma. Cancers (Basel). 2020;12(8):2182. doi:10.3390/cancers12082182 View Source
• [3] Dalton KM, et al. Preclinical assessment of combined BCL-2 and MCL-1 inhibition in high-risk neuroblastoma. Cancer Lett. 2024. Reports MIK665 potentiates venetoclax and combination therapy improves survival in neuroblastoma PDXs. View Source

MIK665 Procurement and Use Cases

MCL-1 vs. BCL-2 Dependency Profiling

Investigators seeking to determine whether a particular AML, multiple myeloma, or lymphoma cell line depends on MCL-1 (versus BCL-2 or BCL-XL) for survival should preferentially procure MIK665 due to its >59,900-fold selectivity for MCL-1 over BCL-2 [1]. This selectivity window far exceeds that of many earlier-generation MCL-1 inhibitors and ensures that apoptosis induction at sub-micromolar concentrations can be attributed specifically to MCL-1 target engagement. Use MIK665 at concentrations guided by its cellular EC50 values: 2–5 nM for sensitive MM lines (AMO-1, H929) and 10–50 nM for AML lines (MV4-11), with parallel BCL-2 inhibition by venetoclax as a comparator arm to establish dependency profiles.

Preclinical Dual BCL-2/MCL-1 Blockade

For research programs investigating simultaneous BCL-2 and MCL-1 inhibition—a strategy shown to overcome venetoclax resistance in AML and to produce synergistic killing in melanoma and neuroblastoma—MIK665 is the appropriate MCL-1 inhibitor choice [2][3]. Its superior cellular potency (2–11 nM in sensitive lines) compared to AMG-176 and AZD5991 enables effective combination studies at drug concentrations that minimize solvent toxicity and off-target effects [1]. The established clinical combination protocol (MIK665 IV + venetoclax oral, NCT04702425) provides a translational roadmap for preclinical dosing schedules. Researchers should source stereochemically certified (S)-MIK665 to avoid confounding by the inactive (R)-enantiomer .

Overcoming ABCB1-Mediated Resistance in AML

In AML samples with elevated ABCB1 (MDR1) expression, MIK665 monotherapy shows reduced sensitivity due to drug efflux [2]. This resistance mechanism is targetable: co-treatment with ABCB1 inhibitors elacridar or tariquidar effectively eliminated resistant AML blasts when combined with MIK665 [2]. Investigators studying drug resistance mechanisms in AML should use MIK665 in combination with ABCB1 inhibitors to model clinically relevant resistance reversal strategies, with venetoclax co-treatment as an alternative combination that also restores sensitivity [2]. This application leverages MIK665's well-characterized resistance profile and combination-dependence data derived from primary AML specimens.

SAR Studies: MIK665 as Reference Inhibitor

Medicinal chemistry programs developing next-generation MCL-1 inhibitors should use MIK665 as a benchmark reference compound due to its well-defined stereochemical requirements, published co-crystal structure with MCL-1 (PDB 8EKX) [4], and documented 3-log affinity improvement trajectory from fragment to clinical candidate [5]. The availability of both active (S)-MIK665 and inactive (R)-MIK665 enantiomers provides a built-in negative control for confirming on-target MCL-1-mediated activity . Procurement specifications must require CAS 1799638-19-9 specifically (the active S-enantiomer) rather than the racemate or undefined mixtures, as the (R)-enantiomer (CAS 1799831-02-9) is a distinct chemical entity with negligible MCL-1 inhibition .

Application

Selection Property

Validation Focus

MCL‑1 dependency profiling in hematologic models

MCL‑1 selectivity context (reported high selectivity over BCL‑2)

BCL‑2 family target engagement specificity

Dual BCL‑2/MCL‑1 blockade in venetoclax‑resistant models

Cellular potency context for combination studies

Synergy and resistance‑reversal endpoints

ABCB1‑mediated drug resistance studies in AML

Reported ABCB1 efflux susceptibility and reversal combination context

MDR1 expression and efflux inhibition endpoints

Medicinal chemistry reference for MCL‑1 inhibitor SAR

Active (S)-enantiomer with defined stereochemistry and reported co‑crystal structure

Enantiomeric identity and MCL‑1 binding mode validation

• [1] Yuda J, Will C, Phillips DC, et al. Commun Med (Lond). 2023;3(1):154. Table 1. doi:10.1038/s43856-023-00380-z View Source
• [2] Saad J, et al. Mol Oncol. 2026;20(2):389-408. doi:10.1002/1878-0261.70130 View Source
• [3] Mukherjee N, et al. Cancers (Basel). 2020;12(8):2182. doi:10.3390/cancers12082182 View Source
• [4] RCSB PDB. 8EKX: Structure of MBP-Mcl-1 in complex with MIK665. Deposited 2022-09-22. doi:10.2210/pdb8EKX/pdb View Source
• [5] Szlavik Z, et al. J Med Chem. 2020;63(22):13762-13795. doi:10.1021/acs.jmedchem.0c01234 View Source